Cas no 549488-77-9 (2-Amino-5-(trifluoromethoxy)benzonitrile)

2-Amino-5-(trifluoromethoxy)benzonitrile is a fluorinated aromatic compound featuring both an amino and a trifluoromethoxy substituent on a benzonitrile core. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The trifluoromethoxy group enhances lipophilicity and metabolic stability, while the amino and nitrile functionalities offer versatile reactivity for further derivatization. This compound is particularly useful in medicinal chemistry for designing enzyme inhibitors and receptor modulators. Its high purity and well-defined chemical properties ensure consistent performance in synthetic applications. Proper handling and storage under inert conditions are recommended to maintain stability.
2-Amino-5-(trifluoromethoxy)benzonitrile structure
549488-77-9 structure
Product Name:2-Amino-5-(trifluoromethoxy)benzonitrile
CAS No:549488-77-9
MF:C8H5F3N2O
MW:202.133311986923
MDL:MFCD06408813
CID:366424
PubChem ID:29919764
Update Time:2025-06-07

2-Amino-5-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-5-(trifluoromethoxy)benzonitrile
    • Benzonitrile,2-amino-5-(trifluoromethoxy)-
    • SB77882
    • SCHEMBL186226
    • AM82832
    • 2-Amino-5-(trifluoromethoxy) benzonitrile
    • 2-amino-5-trifluoromethoxy-benzonitrile
    • DS-12712
    • DTXSID50652093
    • A830419
    • CS-0022506
    • AKOS015890201
    • FT-0649742
    • 549488-77-9
    • MFCD06408813
    • CL8972
    • 2-Amino-5-trifluoromethoxybenzonitrile
    • DB-071924
    • DTXCID20602843
    • MDL： MFCD06408813
    • Inchi： 1S/C8H5F3N2O/c9-8(10,11)14-6-1-2-7(13)5(3-6)4-12/h1-3H,13H2
    • InChI Key： IEAPDKSDIISMDE-UHFFFAOYSA-N
    • SMILES： FC(OC1C=CC(=C(C#N)C=1)N)(F)F

Computed Properties

  • Exact Mass: 202.03500
  • Monoisotopic Mass: 202.03539727g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 59Ų

Experimental Properties

  • Boiling Point: 252.559°C at 760 mmHg
  • PSA: 59.04000
  • LogP: 2.62028

2-Amino-5-(trifluoromethoxy)benzonitrile Security Information

  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P280-P305+P351+P338
  • Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

2-Amino-5-(trifluoromethoxy)benzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Amino-5-(trifluoromethoxy)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013001822-250mg
2-Amino-5-(trifluoromethoxy)benzonitrile
 549488-77-9 97%
250mg
 $475.20 2023-09-01
Alichem
A013001822-500mg
2-Amino-5-(trifluoromethoxy)benzonitrile
 549488-77-9 97%
500mg
 $831.30 2023-09-01
Alichem
A013001822-1g
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 549488-77-9 97%
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 $1445.30 2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CR103-200mg
2-Amino-5-(trifluoromethoxy)benzonitrile
 549488-77-9 95+%
200mg
 613.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CR103-50mg
2-Amino-5-(trifluoromethoxy)benzonitrile
 549488-77-9 95+%
50mg
 244.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CR103-1g
2-Amino-5-(trifluoromethoxy)benzonitrile
 549488-77-9 95+%
1g
 1881.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CR103-250mg
2-Amino-5-(trifluoromethoxy)benzonitrile
 549488-77-9 95+%
250mg
 907CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CR103-100mg
2-Amino-5-(trifluoromethoxy)benzonitrile
 549488-77-9 95+%
100mg
 395CNY 2021-05-07
Apollo Scientific
PC49304-1g
2-Amino-5-(trifluoromethoxy)benzonitrile
 549488-77-9 99%
1g
 £17.00 2025-03-22
Apollo Scientific
PC49304-5g
2-Amino-5-(trifluoromethoxy)benzonitrile
 549488-77-9 99%
5g
 £58.00 2025-02-21

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